Cas no 174849-23-1 ((S)-2-hydroxy-2,4-dimethyl-pentanenitrile)

• Product Name: (S)-2-hydroxy-2,4-dimethyl-pentanenitrile
• CAS No: 174849-23-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 2190133
• PubChem ID: 10997045
• Update Time: 2025-04-21

(S)-2-hydroxy-2,4-dimethyl-pentanenitrile Chemical and Physical Properties

Names and Identifiers

• (S)-2-hydroxy-2,4-dimethyl-pentanenitrile
• (2S)-2-Hydroxy-2,4-dimethylpentanenitrile
• (S)-2-hydroxy-2,4-dimethylpentanenitrile
• 174849-23-1
• CHEBI:197348
• DB-290261
• AKOS006308640
• SCHEMBL5697169
• DWZKXPAWEWMLEJ-ZETCQYMHSA-N

• Inchi： 1S/C7H13NO/c1-6(2)4-7(3,9)5-8/h6,9H,4H2,1-3H3/t7-/m0/s1
• InChI Key： DWZKXPAWEWMLEJ-ZETCQYMHSA-N
• SMILES： O[C@@](C#N)(C)CC(C)C

Computed Properties

• Exact Mass: 127.099714038Da
• Monoisotopic Mass: 127.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44Ų